Cas no 1178142-86-3 (1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol)

1-{(2-Methoxyphenyl)aminomethyl}cyclohexan-1-ol is a cyclohexanol derivative featuring a 2-methoxyphenylaminomethyl substituent, which confers unique chemical properties for applications in organic synthesis and pharmaceutical research. Its structural combination of a cyclohexanol core with an aromatic amine moiety enhances its utility as an intermediate in the synthesis of bioactive compounds. The presence of both hydroxyl and amine functional groups allows for versatile reactivity, including hydrogen bonding and nucleophilic substitution, making it valuable for constructing complex molecular architectures. The methoxy group further influences electronic properties, potentially improving solubility and stability in various reaction conditions. This compound is particularly relevant in medicinal chemistry for the development of targeted therapeutics.
1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol structure
1178142-86-3 structure
Product Name:1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol
CAS No:1178142-86-3
MF:C14H21NO2
MW:235.32204413414
CID:6216353
PubChem ID:60897258
Update Time:2025-05-20

1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol
    • F6545-5397
    • AKOS010119337
    • 1178142-86-3
    • 1-{[(2-methoxyphenyl)amino]methyl}cyclohexan-1-ol
    • Inchi: 1S/C14H21NO2/c1-17-13-8-4-3-7-12(13)15-11-14(16)9-5-2-6-10-14/h3-4,7-8,15-16H,2,5-6,9-11H2,1H3
    • InChI Key: WLDFJNJKGCXWBH-UHFFFAOYSA-N
    • SMILES: OC1(CNC2C=CC=CC=2OC)CCCCC1

Computed Properties

  • Exact Mass: 235.157228913g/mol
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.5Ų

1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol Pricemore >>

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F6545-5397-0.25g
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Additional information on 1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol

Recent Advances in the Study of 1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol (CAS: 1178142-86-3)

The compound 1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol (CAS: 1178142-86-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol backbone and methoxyphenylaminomethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its potential as a lead compound for drug development.

One of the key areas of investigation has been the synthesis and optimization of 1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have facilitated a deeper understanding of its chemical properties and stability under various conditions.

Pharmacological studies have revealed that 1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol exhibits notable activity in modulating specific biological pathways. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy in targeting neurotransmitter systems, suggesting potential applications in neurological disorders such as depression and anxiety. Additionally, its interaction with certain enzymes and receptors has been explored, providing insights into its mechanism of action and potential side effects. These findings are crucial for optimizing its therapeutic profile and minimizing adverse reactions.

Another significant aspect of the research has been the evaluation of the compound's pharmacokinetics and toxicity. Preliminary data indicate that 1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol has favorable absorption and distribution properties, with a half-life that supports once-daily dosing in potential clinical settings. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, although further investigations are needed to assess long-term safety. These results underscore the compound's potential as a viable candidate for further development.

In conclusion, the recent advancements in the study of 1-{(2-methoxyphenyl)aminomethyl}cyclohexan-1-ol (CAS: 1178142-86-3) highlight its promising therapeutic potential. The compound's unique chemical structure, coupled with its demonstrated pharmacological activity and favorable pharmacokinetic profile, positions it as a strong candidate for future drug development efforts. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthetic pathways, and explore its applications in treating various diseases. As the field progresses, this compound is expected to play a pivotal role in the development of novel therapeutics.

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